Cas no 1157609-84-1 (Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-)

• Product Name: Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-
• CAS No: 1157609-84-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5230796
• Update Time: 2025-07-03

Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-
• 2-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)ethan-1-ol

• Inchi： 1S/C11H15NO2/c13-5-4-12-8-9-1-2-11-10(7-9)3-6-14-11/h1-2,7,12-13H,3-6,8H2
• InChI Key： KLFUHUINYPUPTP-UHFFFAOYSA-N
• SMILES： C(O)CNCC1=CC=C2OCCC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-

Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-: A Comprehensive Overview

Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]- (CAS No. 1157609-84-1) is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzofuran moiety and an amino group attached to an ethanol backbone. The benzofuran ring, a fused bicyclic structure consisting of a benzene ring and a furan ring, contributes to the compound's aromaticity and stability. The amino group further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of benzofuran-containing compounds in drug discovery. For instance, researchers have explored the potential of Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]- as a lead compound for developing new therapeutic agents. Its unique structure allows for interactions with various biological targets, making it a promising candidate in the field of medicinal chemistry.

The synthesis of Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]- involves multi-step organic reactions. Key steps include the formation of the benzofuran ring through cyclization reactions and subsequent functionalization to introduce the amino group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of applications, Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]- has shown potential in several areas. For example, it has been investigated as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. Its ability to form hydrogen bonds due to the presence of hydroxyl and amino groups makes it suitable for use in drug delivery systems.

Moreover, the compound's stability under various conditions has been extensively studied. Research indicates that Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]- exhibits good thermal stability and resistance to oxidation, which are critical factors for its use in industrial applications.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations reveal that the conjugated system within the benzofuran ring significantly influences its electronic behavior, making it a valuable component in materials science applications such as organic electronics.

In conclusion, Ethanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]- (CAS No. 1157609-84-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and materials science.